Cas no 122-19-0 (Benzyldimethylstearylammonium chloride)

• Product Name: Benzyldimethylstearylammonium chloride
• CAS No: 122-19-0
• MF: C₂₇H₅₀ClN
• MW: 424.145607471466
• MDL: MFCD00011776
• CID: 36030
• PubChem ID: 87564231
• Update Time: 2025-10-21

Benzyldimethylstearylammonium chloride Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N,N-dimethyloctadecan-1-aminium chloride
• 1827
• benzyldimethyloctadecylammonium chloride
• Benzyldimethylstearylammonium chloride
• Octadecyl Dimethyl Benzyl Ammonium Chloride
• ODBAC
• Stearalkonium Chloride
• Benzyldimethylstearylammonium Chloride Hydrate
• Stearyldimethylbenzylammonium chloride
• Stearalkonium Chlori
• Benzyldimethyloctadecylammonium Chloride Hydrate
• benzylstearyldimethylammonium chloride
• dimethyl stearyl benzyl ammonium chloride
• katamineab
• N,N-dimethyl N-benzyl N-octadecyl ammonium chloride
• Octadecyldimethylbenzylammonium Chloride Hydrate
• SKC
• stebac
• stedbac
• Benzyldimethyl(octadecyl)ammonium chloride
• jsoftc4
• ammonyx4
• ammonyx485
• ammonyx490
• 2b
• Orthosan MB
• Quaternol 1
• Ammonyx 4
• Ammonyx CA special
• Ammonyx 490
• Algene SC 25
• Ammonyx 4002
• Triton CG 500
• J Soft C 4
• Alkaquat DMB-ST
• Varisoft SDC 85
• Incroquat SDQ 25
• Ammonyx 485
• Mackernium SDC 85
• Mackernium S
• BenzyldimethylstearylammoniumChloride
• Octadecyldimethylbenzylammonium chloride
• Ammonium, benzyldimethyloctadecyl-, chloride
• Carsoquat sdq-25
• 89004-38-6
• Octadecylbenzyldimethylammonium chloride
• Barquat SB-25
• WLN: 18K1 & 1 & 1R & Q & G
• benzyl-dimethyl-octadecylazanium;chloride
• Octadecyldimethyl benzyl ammonium chloride
• Intexsan SB-85
• N-Octadecyl-N-benzyl-N,N-dimethylammonium chloride
• Carsoquat sdq-85
• SDQ 85
• Maquat SC 18
• DTXCID205139
• Triton X 40
• NSC 20199
• AS-75928
• Benzyldimethyloctadecylammonium chloride 100 microg/mL in Acetonitrile
• Benzyloctadecyldimethylammonium chloride
• N,N-Dimethyl-N-octadecylbenzenemethanaminium chloride
• Varisoft sdc
• Dimethyloctadecylbenzylammonium chloride
• 0OUO26BB88
• starbld0005590
• SDQ 25
• AKOS015891184
• 122-19-0
• Benzalkonium chloride C18 (BAC C18)
• H11591
• STEARALKONIUM CHLORIDE [II]
• NS00075626
• octadecyldimethylbenzyl ammonium chloride
• UNII-0OUO26BB88
• Mackernium SDC 25
• Q7605501
• Dimethyl octadecyl benzyl ammonium chloride
• W-108436
• BENZYLDIMETHYLSTEARYLAMMONIUM CHLORIDE [HSDB]
• Benzyl dimethyl stearyl ammonium chloride
• Benzenemethanaminium,N-dimethyl-N-octadecyl-, chloride
• NSC-20199
• BAC 18
• Triton X400
• Larostat HTS 905
• JEEQUAT SDQ-85
• QUATERNOL
• Stearalkonium Chloride-d7
• Triton X-40
• HY-128443
• Swanol CA 1485
• Nissan cation S2-100
• N,N-Dimethyl-N-benzyl-N-octadecylammonium chloride
• EINECS 204-527-9
• CCRIS 6022
• CUSTOQUAT SDQ-85
• Triton X-400
• DB-253923
• Triton CG 400
• Dimethylbenzyloctadecylammonium chloride
• Cation S (surfactant)
• Benzyldimethylstearylammonium (Chloride)
• CS-0099198
• Dimethyl(N-octadecylphenylmethyl)ammonium chloride
• n,n-dimethyl-n-octadecyl-n-benzylammonium chloride
• STEARALKONIUM CHLORIDE [VANDF]
• Stearyl dimethyl benzyl ammonium chloride
• SCHEMBL23690
• DTXSID2025139
• CAS-122-19-0
• Intexan SB-85
• B1297
• 2B (onium compound)
• Arquad DM18B-90
• CHEMBL118663
• Tox21_200419
• HSDB 6123
• NSC20199
• NCGC00257973-01
• AI3-09119
• Benzenemethanaminium, N,N-dimethyl-N-octadecyl-, chloride (1:1)
• Triton X 400
• MFCD00011776
• Baraquat sb-25
• stearyldimethylbenzyl ammonium chloride
• N,N-dimethyl-N-octadecylbenzylammonium chloride
• Benzenemethanaminium, N,N-dimethyl-N-octadecyl-, chloride

• MDL： MFCD00011776
• Inchi： 1S/C27H50N.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-25-28(2,3)26-27-23-20-19-21-24-27;/h19-21,23-24H,4-18,22,25-26H2,1-3H3;1H/q+1;/p-1
• InChI Key： SFVFIFLLYFPGHH-UHFFFAOYSA-M
• SMILES： [Cl-].[N+](C)(C)(CC1C=CC=CC=1)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 423.36300
• Monoisotopic Mass: 423.363178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 19
• Complexity: 316
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White needle like crystals.
• Density: 0.98
• Melting Point: 54-56°C
• Boiling Point: 100 C
• Flash Point: 94 C
• Water Partition Coefficient: 4000 g/L (20 ºC)
• PSA: 0.00000
• LogP: 5.52850
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in water.

Benzyldimethylstearylammonium chloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H302-H316-H318
• Warning Statement： P264-P270-P280-P301+P312+P330-P305+P351+P338+P310-P332+P313-P501
• Hazard Category Code： R21/22;R34;R50
• Safety Instruction： S26-S36/37/39-S61-S45
• RTECS：BO7000000
• Hazardous Material Identification：
• Risk Phrases：R21/22; R34; R50
• Safety Term：S36/37/39;S45;S61

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical additives

Additional information on Benzyldimethylstearylammonium chloride

Benzyldimethylstearylammonium Chloride (CAS No. 122-19-0): A Versatile Quaternary Ammonium Compound

Benzyldimethylstearylammonium chloride (CAS No. 122-19-0), often abbreviated as BDSAC, is a quaternary ammonium compound widely recognized for its surfactant and antimicrobial properties. This chemical is a key ingredient in formulations ranging from disinfectants to fabric softeners, making it a staple in both industrial and consumer applications. Its molecular structure combines a hydrophobic stearyl chain with a hydrophilic benzyl group, enabling it to interact effectively with both water and organic materials.

In recent years, the demand for Benzyldimethylstearylammonium chloride has surged due to heightened awareness of hygiene and sanitation, particularly in the wake of global health concerns. Users frequently search for terms like "BDSAC disinfectant efficacy", "quaternary ammonium compounds in cleaning products", and "CAS 122-19-0 safety data", reflecting its relevance in modern applications. This compound is often compared to other quats (quaternary ammonium compounds) like benzalkonium chloride, but its longer alkyl chain provides enhanced stability and performance in certain formulations.

From a chemical perspective, Benzyldimethylstearylammonium chloride exhibits excellent emulsifying and conditioning properties, which are leveraged in personal care products such as hair conditioners and skin creams. Its cationic nature allows it to bind to negatively charged surfaces, making it ideal for antistatic applications in textiles. Researchers and manufacturers also explore its potential in nanotechnology and biomedical coatings, where its antimicrobial activity can be harnessed for advanced materials.

Environmental and regulatory considerations are another hot topic surrounding CAS No. 122-19-0. With increasing scrutiny on chemical safety, users often inquire about "biodegradability of quaternary ammonium compounds" or "eco-friendly alternatives to BDSAC". While this compound is effective, its persistence in water systems has prompted studies into greener formulations. Regulatory bodies like the EPA and EU REACH have established guidelines for its use, ensuring compliance with environmental and health standards.

In industrial settings, Benzyldimethylstearylammonium chloride is prized for its compatibility with other ingredients, such as nonionic surfactants and solvents. Its role in oilfield chemicals and corrosion inhibitors highlights its versatility beyond household products. Engineers value its ability to reduce surface tension and improve the wetting properties of formulations, which is critical in coatings and adhesives.

The future of BDSAC lies in innovation, with research focusing on sustainable synthesis methods and multifunctional applications. As consumers and industries prioritize efficiency and safety, this compound continues to evolve, meeting the demands of a dynamic market. Whether in disinfection, textile treatment, or advanced material science, Benzyldimethylstearylammonium chloride remains a cornerstone of modern chemistry.